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Compound of Interest

Compound Name: Tris(perfluorophenyl)borane

Cat. No.: B164928 Get Quote

Tris(perfluorophenyl)borane, a powerful Lewis acid, requires careful handling and disposal to

ensure the safety of laboratory personnel and environmental protection. This guide provides

detailed procedures for the proper management of Tris(perfluorophenyl)borane waste, from

handling and personal protection to final disposal.

I. Personal Protective Equipment (PPE) and
Handling
Before handling Tris(perfluorophenyl)borane, it is crucial to be equipped with the appropriate

personal protective equipment. The substance is hazardous and can cause skin and serious

eye irritation.[1] It is also toxic if swallowed.[2] Due to its hygroscopic nature, it should be

handled under a dry, inert atmosphere.[3][4]
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Equipment/Practice Specification Rationale

Ventilation

Use only in a well-ventilated

area or in an enclosing hood

with exhaust ventilation.[2][5]

To minimize exposure to dust

and fumes.

Eye Protection
Safety glasses with side-

shields or goggles.[5]

To prevent eye contact which

can cause serious irritation.[1]

[2]

Skin Protection

Chemical resistant gloves

(e.g., nitrile rubber) and

protective clothing.[4][5]

To avoid skin contact, which

can cause irritation.[1]

Respiratory Protection

Dust respirator.[5] A self-

contained breathing apparatus

may be required for spills or

emergencies.[3]

To prevent inhalation of dust.

[3][5]

General Hygiene

Wash hands thoroughly after

handling.[2][5] Do not eat,

drink, or smoke in the work

area.[2][4][5]

To prevent accidental

ingestion.

II. Spill Cleanup Procedures
Immediate and proper cleanup of spills is essential to prevent contamination and exposure.

Procedures vary depending on whether the spill is dry or wet.

For Dry Spills:

Evacuate and Secure: Alert personnel in the area and evacuate unnecessary personnel.[2]

[3][5]

Ventilate: Ensure the area is well-ventilated.[3]

Cleanup:

Use dry cleanup procedures to avoid generating dust.[3][5]
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Carefully sweep up, shovel up, or vacuum the spilled material.[5] If using a vacuum, it

should be an explosion-proof machine designed to be grounded.[5]

Containerize: Place the collected material into a clean, dry, sealable, and properly labeled

container for disposal.[4][5]

Decontaminate: Wash the spill area with large amounts of water.[5] Prevent runoff from

entering drains or waterways.[3][5]

For Wet Spills:

Containment: Prevent the spillage from entering drains or water courses by any available

means.[5] Cover drains if possible.[3]

Cleanup: Vacuum or shovel the material into labeled containers for disposal.[5]

Decontaminate: Wash the area thoroughly with water and prevent runoff from entering

drains.[5] If contamination of drains occurs, notify emergency services.[5]

III. Disposal Protocol
The primary method for the disposal of Tris(perfluorophenyl)borane is through a licensed and

authorized hazardous waste collection service.[2][4][5] Chemical deactivation procedures are

not detailed in standard safety documents; therefore, professional disposal is mandatory.

Step-by-Step Disposal Procedure:

Collect Waste: Carefully collect all waste material, including contaminated items and

residues from spills.

Package Waste: Place the waste in a clean, dry, and sealable container.[4][5] Ensure the

container is clearly and accurately labeled as hazardous waste, indicating the contents.

Store Waste: Store the sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and strong acids.[1][2][5][6] The

storage area should be secure and locked up.[2][4][5]
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Arrange for Disposal: Contact a licensed hazardous or special waste management authority

to arrange for collection and disposal.[2][5] Dispose of the contents and container in

accordance with all federal, state, and local regulations.[4] Do not empty into drains or

release into the environment.[2][3][6]

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process and steps for the proper disposal

of Tris(perfluorophenyl)borane.
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Caption: Disposal workflow for Tris(perfluorophenyl)borane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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